Cas no 34375-90-1 (3-Buten-2-amine)

3-Buten-2-amine is a versatile unsaturated amine with the molecular formula C₄H₇NH₂, featuring a reactive double bond and an amine functional group. This compound is valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and specialty polymers. Its bifunctional reactivity allows for selective modifications, enabling the formation of C-N and C-C bonds. The presence of both amine and alkene groups facilitates applications in Michael additions, cyclizations, and polymerizations. 3-Buten-2-amine is typically handled under inert conditions due to its sensitivity to air and moisture. Its structural properties make it useful for designing tailored molecular architectures in research and industrial applications.
3-Buten-2-amine structure
3-Buten-2-amine structure
Product Name:3-Buten-2-amine
CAS No:34375-90-1
MF:C4H9N
MW:71.1209609508514
MDL:MFCD15527081
CID:292652
PubChem ID:15584178
Update Time:2025-06-07

3-Buten-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-amine
    • but-3-en-2-amine
    • (1-methyl-2-propen-1-yl)amine
    • 34375-90-1
    • MFCD15527081
    • DTXSID10574929
    • 3-Butene-2-amine
    • 1-methylallylamine
    • AKOS006340972
    • 3-amino-1-butene
    • EN300-84385
    • JDCBWJCUHSVVMN-UHFFFAOYSA-N
    • (R)-but-3-en-2-amine
    • SB44642
    • C77628
    • MDL: MFCD15527081
    • Inchi: 1S/C4H9N/c1-3-4(2)5/h3-4H,1,5H2,2H3
    • InChI Key: JDCBWJCUHSVVMN-UHFFFAOYSA-N
    • SMILES: NC(C=C)C

Computed Properties

  • Exact Mass: 71.07357
  • Monoisotopic Mass: 71.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 32.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3-Buten-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB543388-250 mg
But-3-en-2-amine; .
34375-90-1
250MG
€391.20 2023-04-14
abcr
AB543388-1 g
But-3-en-2-amine; .
34375-90-1
1g
€897.90 2023-04-14
Enamine
EN300-84385-0.05g
but-3-en-2-amine
34375-90-1 95%
0.05g
$86.0 2023-02-11
Enamine
EN300-84385-0.1g
but-3-en-2-amine
34375-90-1 95%
0.1g
$128.0 2023-02-11
Enamine
EN300-84385-0.25g
but-3-en-2-amine
34375-90-1 95%
0.25g
$183.0 2023-02-11
Enamine
EN300-84385-0.5g
but-3-en-2-amine
34375-90-1 95%
0.5g
$288.0 2023-02-11
Enamine
EN300-84385-1.0g
but-3-en-2-amine
34375-90-1 95%
1.0g
$369.0 2023-02-11
Enamine
EN300-84385-2.5g
but-3-en-2-amine
34375-90-1 95%
2.5g
$690.0 2023-02-11
Enamine
EN300-84385-5.0g
but-3-en-2-amine
34375-90-1 95%
5.0g
$1226.0 2023-02-11
Enamine
EN300-84385-10.0g
but-3-en-2-amine
34375-90-1 95%
10.0g
$2298.0 2023-02-11

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